Cas no 1197781-33-1 (2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile)

• Product Name: 2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile
• CAS No: 1197781-33-1
• MF: C₁₇H₁₈N₄
• MW: 278.351623058319
• MDL: MFCD13525652
• CID: 5673017
• PubChem ID: 34058875
• Update Time: 2025-06-14

2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(2,3-dihydro-1H-indol-1-yl)propyl]amino}pyri dine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-[[3-(2,3-dihydro-1H-indol-1-yl)propyl]amino]-
• 2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile

• MDL： MFCD13525652
• Inchi： 1S/C17H18N4/c18-13-15-6-3-9-19-17(15)20-10-4-11-21-12-8-14-5-1-2-7-16(14)21/h1-3,5-7,9H,4,8,10-12H2,(H,19,20)
• InChI Key： QRRVVDQTWGKNFA-UHFFFAOYSA-N
• SMILES： C1(NCCCN2C3=C(C=CC=C3)CC2)=NC=CC=C1C#N

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 516.1±50.0 °C(Predicted)
• pka: 6.33±0.20(Predicted)

Additional information on 2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile

Comprehensive Overview of 2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile (CAS No. 1197781-33-1)

2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile, identified by its CAS No. 1197781-33-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic amines, which are pivotal in drug discovery due to their versatile pharmacological properties. Its unique structure, featuring a pyridine-3-carbonitrile core and a dihydroindole moiety, makes it a promising candidate for targeting various biological pathways.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile due to its potential applications in cancer therapy and neurodegenerative diseases. Its ability to interact with specific enzyme targets, such as tyrosine kinases, aligns with the growing focus on targeted therapies and personalized medicine.

The synthesis of CAS No. 1197781-33-1 involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. These methods are optimized to ensure high yield and purity, which are critical for preclinical studies. Analytical techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity and reproducibility. Such rigorous quality control is essential for meeting the standards of pharmaceutical development.

One of the most searched questions in the field is: "What are the potential therapeutic applications of pyridine-3-carbonitrile derivatives?" This reflects the broader interest in drug repurposing and novel bioactive molecules. Studies suggest that 2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile may exhibit anti-inflammatory and antiproliferative effects, making it a subject of ongoing in vitro and in vivo investigations.

Another trending topic is the role of computational chemistry in accelerating drug discovery. Molecular docking simulations have been used to predict the binding affinity of CAS No. 1197781-33-1 with various protein targets, reducing the time and cost associated with experimental screening. This approach aligns with the industry's shift toward AI-driven drug design, a hotly debated subject in scientific forums.

From a commercial perspective, the compound is available through specialized chemical suppliers and research reagent providers. Its pricing and availability often depend on factors like batch size and purity grade, which are frequently queried by procurement professionals. Additionally, regulatory compliance, such as REACH and GMP certifications, is a critical consideration for buyers.

In summary, 2-{3-(2,3-dihydro-1H-indol-1-yl)propylamino}pyridine-3-carbonitrile represents a fascinating intersection of medicinal chemistry and biotechnology. Its structural features and potential applications make it a valuable asset for researchers exploring next-generation therapeutics. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in addressing unmet medical needs.